3-(5-{[(5E)-2-IMINO-4-OXO-3-(1,3-THIAZOL-2-YL)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}FURAN-2-YL)BENZOIC ACID

• IUPAC Name: 3-[5-[(E)-[2-imino-4-oxo-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C18H11N3O4S2/c19-17-21(18-20-6-7-26-18)15(22)14(27-17)9-12-4-5-13(25-12)10-2-1-3-11(8-10)16(23)24/h1-9,19H,(H,23,24)/b14-9+,19-17?
• InChI Key: OOGTVZNCVOYMHJ-IBEXDWOESA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)N(C(=N)S3)C4=NC=CS4
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)/C=C/3\C(=O)N(C(=N)S3)C4=NC=CS4
• Molecular Formula: C18H11N3O4S2
• Molecular Weight: 397.4 g/mol

Description

3-(5-{[(5E)-2-IMINO-4-OXO-3-(1,3-THIAZOL-2-YL)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}FURAN-2-YL)BENZOIC ACID is a complex organic compound featuring a thiazole ring, which is a five-membered heterocyclic structure containing both sulfur and nitrogen atoms.

Preparation Methods

The synthesis of 3-(5-{[(5E)-2-IMINO-4-OXO-3-(1,3-THIAZOL-2-YL)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}FURAN-2-YL)BENZOIC ACID typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the cyclization of thioamide derivatives using oxidizing agents such as potassium ferricyanide in an alkaline solution . Industrial production methods may employ similar synthetic routes but are optimized for higher yields and purity, often involving the use of catalysts and controlled reaction conditions .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the carbon atoms of the thiazole ring, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the thiazole ring .

Scientific Research Applications

3-(5-{[(5E)-2-IMINO-4-OXO-3-(1,3-THIAZOL-2-YL)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}FURAN-2-YL)BENZOIC ACID has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential antimicrobial, antifungal, and antiviral activities.

Medicine: Investigated for its anticancer, anti-inflammatory, and neuroprotective properties.

Industry: Utilized in the development of dyes, pigments, and photographic sensitizers.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets and pathways. For instance, it may inhibit specific enzymes or receptors, thereby modulating biochemical pathways. The thiazole ring’s aromaticity and electron-donating properties play a crucial role in its biological activity, allowing it to interact with proteins and nucleic acids .

Comparison with Similar Compounds

Similar compounds include other thiazole derivatives such as sulfathiazole, ritonavir, and tiazofurin. Compared to these compounds, 3-(5-{[(5E)-2-IMINO-4-OXO-3-(1,3-THIAZOL-2-YL)-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}FURAN-2-YL)BENZOIC ACID is unique due to its specific structural features, which confer distinct biological activities and chemical reactivity .